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An In-depth Technical Guide to the Chemical Properties and Structure of Algestone
Acetophenide

Abstract
Algestone acetophenide, also known as dihydroxyprogesterone acetophenide (DHPA), is a

synthetic pregnane steroid with potent progestational activity.[1] Primarily recognized for its

application in long-acting injectable contraceptives, this compound represents a significant area

of study for researchers in steroid chemistry and drug development.[2][3] This technical guide

provides a comprehensive analysis of the chemical structure, physicochemical properties,

synthesis, and key analytical characteristics of algestone acetophenide. It is designed to

serve as a foundational resource for scientists and professionals engaged in the research and

development of steroidal active pharmaceutical ingredients (APIs).

Chemical Identity and Structure
Algestone acetophenide (CAS Number: 24356-94-3) is a derivative of 16α,17α-

dihydroxyprogesterone.[1][4] Its unique structure is characterized by the formation of a cyclic

acetal (an acetophenide moiety) between the hydroxyl groups at the C16 and C17 positions of
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the steroid backbone and acetophenone.[4] This structural modification is crucial for its

enhanced biological activity and stability.[5]

The systematic IUPAC name for algestone acetophenide is (1R,2S,4R,6R,8S,9S,12S,13R)-8-

acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icos-17-en-16-one.

[2] A summary of its chemical identifiers is provided in Table 1.

Table 1: Chemical Identifiers for Algestone Acetophenide

Identifier Value

CAS Number 24356-94-3[2]

Molecular Formula C₂₉H₃₆O₄[2]

Molecular Weight 448.60 g/mol [6]

IUPAC Name

(1R,2S,4R,6R,8S,9S,12S,13R)-8-acetyl-6,9,13-

trimethyl-6-phenyl-5,7-

dioxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icos-17-

en-16-one[2]

Synonyms

Dihydroxyprogesterone acetophenide (DHPA),

Deladroxone, Droxone, Alphasone

acetophenide[2][4]

InChI Key AHBKIEXBQNRDNL-FVCOMRFXSA-N[2]

SMILES CC(=O)[C@@]12O(C)C6=CC=CC=C6[2]

The three-dimensional conformation of the steroid nucleus, coupled with the acetophenide

group, dictates its binding affinity and specificity for the progesterone receptor.
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2D Structure of Algestone Acetophenide
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Caption: 2D Chemical Structure of Algestone Acetophenide.

Physicochemical Properties
The physical and chemical properties of algestone acetophenide are critical for its

formulation, delivery, and pharmacokinetic profile. As a long-acting injectable contraceptive, its

low water solubility is a key attribute that contributes to its sustained release from the injection

site.[7]

Table 2: Physicochemical Properties of Algestone Acetophenide

Property Value Source

Physical Form White to Off-White Solid [3]

Melting Point 146-153 °C [7]

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol

[8]

Optical Rotation +49.0° to +53.0° (c=1, CHCl₃) [7]

Polar Surface Area 52.6 Å² [2]

AlogP 5.74 [6]

Spectroscopic Characterization
While comprehensive, publicly available spectral data for algestone acetophenide is limited,

its structure allows for the prediction of key spectroscopic features. Characterization is typically

achieved using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy A full structural elucidation relies on

both ¹H and ¹³C NMR.
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¹H NMR: The proton spectrum is expected to be complex due to the 36 hydrogen atoms in

varied chemical environments. Key signals would include:

Aromatic protons of the phenyl group (acetophenide moiety), typically in the δ 7.2-7.8 ppm

region.

A singlet for the vinyl proton at C4 of the steroid A-ring.

Singlets for the angular methyl groups (C18 and C19) and the methyl group on the acetal

carbon.

A singlet for the acetyl methyl protons at C21.

A complex series of multiplets in the aliphatic region (δ 1.0-3.0 ppm) corresponding to the

steroid backbone protons.

¹³C NMR: The carbon spectrum would show distinct signals for the carbonyl carbons (C3 and

C20), the aromatic carbons, the acetal carbon, and the numerous sp³-hybridized carbons of

the steroid framework.

3.2 Mass Spectrometry (MS) Mass spectrometry is crucial for confirming the molecular weight

and for fragmentation analysis to support structural identification.

Expected Molecular Ion: The exact mass is 448.2614 g/mol .[9] High-resolution mass

spectrometry (HRMS) should detect a molecular ion peak ([M]+ or [M+H]+) corresponding to

this value.

Fragmentation Pattern: The fragmentation would likely involve the loss of the acetyl group,

cleavage within the dioxolane ring, and characteristic fragmentation of the steroid nucleus.

Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are used for

detection and analysis.[3]

3.3 Infrared (IR) Spectroscopy The IR spectrum provides information about the functional

groups present.

Key Absorptions:
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Strong C=O stretching vibrations for the α,β-unsaturated ketone in Ring A and the C20

ketone.

C=C stretching for the aromatic ring and the C4-C5 double bond.

C-O stretching bands associated with the cyclic acetal group.

Synthesis of Algestone Acetophenide
The synthesis of algestone acetophenide typically involves the modification of a steroid

precursor. A common starting material for many synthetic steroids is 16-Dehydropregnenolone

acetate (16-DPA), which can be sourced from natural products like diosgenin or solasodine.[10]

[11] A patented method describes the synthesis from 3β,16α,17α-trihydroxy-5-pregnen-20-one.

[12] The following protocol is a synthesized representation based on established steroid

chemistry principles and information from the public record.[12][13]

4.1 Synthetic Workflow Diagram
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Caption: General workflow for the synthesis of Algestone Acetophenide.

4.2 Detailed Experimental Protocol

Step 1: Acetal Formation with Acetophenone

Causality: This step protects the 16α and 17α diol by forming the acetophenide cyclic acetal.

An acid catalyst, such as perchloric acid, is required to facilitate the reaction between the diol

and the ketone (acetophenone).[12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b072495/docs?utm_src=pdf-body-img#algestone-acetophenide-chemical-properties-and-structure
https://www.benchchem.com/product/b072495/docs?utm_src=pdf-body#algestone-acetophenide-chemical-properties-and-structure
https://patents.google.com/patent/US3488347A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

To a reaction vessel, add 3β,16α,17α-trihydroxy-5-pregnen-20-one (1 equivalent).

Add distilled acetophenone (approx. 10 volumes).

Add a catalytic amount of 70% perchloric acid (e.g., 0.1 equivalents).[12]

Agitate the mixture at room temperature (20-25 °C) for approximately 3 hours.[12]

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Dilute the reaction mixture with a water-immiscible organic solvent like methylene chloride.

Carefully neutralize the acid catalyst by washing with a 10% sodium hydroxide solution,

followed by washes with water until the pH is neutral.[12]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 3β,16α,17α-trihydroxy-5,6-pregnene-20-one-16,17

acetophenide (pregnentriolone acetophenide).

Step 2: Oppenauer Oxidation

Causality: The Oppenauer oxidation is a selective method to oxidize the 3β-hydroxyl group

to a 3-keto group and concurrently shift the double bond from C5-C6 to the conjugated C4-

C5 position, forming the characteristic α,β-unsaturated ketone of the final product.[12] This is

achieved using an aluminum alkoxide catalyst and a ketone as a hydride acceptor.

Methodology:

Dissolve the crude pregnentriolone acetophenide from Step 1 in dry toluene (approx. 20

volumes).

Add cyclohexanone (approx. 5 volumes) to act as the hydride acceptor.[12]

Heat the mixture to 90-100 °C.
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Add aluminum isopropylate (approx. 0.4 equivalents) and heat to reflux for 45-60 minutes.

[12]

Cool the reaction and quench by adding water to hydrolyze the aluminum salts.

Filter off the aluminum precipitate and wash the solid with toluene.

Combine the organic filtrates and remove the toluene and cyclohexanone/cyclohexanol via

steam distillation or vacuum distillation.[12]

The resulting crude product is then purified.

Step 3: Purification

Causality: Crystallization is a standard and effective method for purifying solid organic

compounds, removing unreacted starting materials and byproducts. The choice of solvent

system is critical for obtaining high purity crystals.

Methodology:

Dissolve the crude algestone acetophenide in a minimal amount of hot acetone.

Slowly add hexane until turbidity is observed.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

maximize crystal formation.

Collect the crystals by vacuum filtration, wash with a cold 1:1 acetone/hexane mixture,

followed by cold hexane.[12]

Dry the purified crystals under vacuum.

Pharmacology and Mechanism of Action
Algestone acetophenide is a potent progestin, acting as an agonist at the progesterone

receptor (PR).[4] Its progestational potency is estimated to be 2 to 5 times that of endogenous

progesterone in animal models.[9] This high affinity is the basis for its use as a contraceptive.

[1]
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Upon binding to the progesterone receptor in target tissues, algestone acetophenide induces

a conformational change in the receptor. This leads to the dissociation of heat shock proteins,

receptor dimerization, and translocation into the nucleus. Inside the nucleus, the receptor-

ligand complex binds to specific DNA sequences known as progesterone response elements

(PREs), modulating the transcription of target genes. This action inhibits ovulation and alters

the cervical mucus and endometrium, preventing pregnancy.[2]
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Caption: Simplified Progesterone Receptor Signaling Pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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